Cas no 55363-58-1 (Methanone, phenyl(3,4,5-trimethoxyphenyl)-)
55363-58-1 structure
Product Name:Methanone, phenyl(3,4,5-trimethoxyphenyl)-
CAS No:55363-58-1
MF:C16H16O4
MW:272.295845031738
CID:352178
PubChem ID:21288857
Update Time:2025-04-19
Methanone, phenyl(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, phenyl(3,4,5-trimethoxyphenyl)-
- phenyl-(3,4,5-trimethoxyphenyl)methanone
- 3,4,5-TRIMETHOXYBENZOPHENONE
- Phenyl-(3,4,5-trimethoxy-phenyl)-methanone
- SCHEMBL2450750
- DTXSID40612040
- Phenyl(3,4,5-trimethoxyphenyl)methanone
- 55363-58-1
- 3',4',5'-trimethoxy benzophenone
- RGJZPRJCMQIEIH-UHFFFAOYSA-N
-
- Inchi: 1S/C16H16O4/c1-18-13-9-12(10-14(19-2)16(13)20-3)15(17)11-7-5-4-6-8-11/h4-10H,1-3H3
- InChI Key: RGJZPRJCMQIEIH-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C(C2C=CC=CC=2)=O)=CC=1OC)OC
Computed Properties
- Exact Mass: 272.10488
- Monoisotopic Mass: 272.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Methanone, phenyl(3,4,5-trimethoxyphenyl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
55363-58-1 (Methanone, phenyl(3,4,5-trimethoxyphenyl)-) Related Products
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- 1131-62-0(3',4'-Dimethoxyacetophenone)
- 498-02-2(Apocynin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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